N-(4-chlorophenyl)-2-((4-(2-(3-methylpiperidin-1-yl)-2-oxoethyl)thiazol-2-yl)thio)acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-[[4-[2-(3-methylpiperidin-1-yl)-2-oxoethyl]-1,3-thiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C19H22ClN3O2S2/c1-13-3-2-8-23(10-13)18(25)9-16-11-26-19(22-16)27-12-17(24)21-15-6-4-14(20)5-7-15/h4-7,11,13H,2-3,8-10,12H2,1H3,(H,21,24)
• InChI Key: FTWLTOIPZJJBFS-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)C(=O)CC2=CSC(=N2)SCC(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C19H22ClN3O2S2
• Molecular Weight: 424.0 g/mol
• CAS No.: 954074-30-7

Description

N-(4-chlorophenyl)-2-((4-(2-(3-methylpiperidin-1-yl)-2-oxoethyl)thiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C19H22ClN3O2S2 and its molecular weight is 423.97. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Researchers have developed synthetic methodologies and performed structural analyses of compounds closely related to N-(4-chlorophenyl)-2-((4-(2-(3-methylpiperidin-1-yl)-2-oxoethyl)thiazol-2-yl)thio)acetamide. For instance, studies on thiazole and acetamide derivatives have elucidated their crystal structures, showcasing intermolecular interactions that could influence their reactivity and stability. These structural insights are crucial for understanding the chemical behavior and optimizing the synthesis of related compounds (Saravanan et al., 2016).

Antibacterial and Anticancer Applications

Several research efforts have focused on the antibacterial and anticancer potential of thiazole and acetamide derivatives. One study synthesized a series of thiazolidine and acetidinone derivatives, evaluating their antimicrobial activity against various microorganisms. These compounds, by virtue of their structural features, exhibited moderate to significant activity, suggesting their potential as templates for developing new antimicrobial agents (Mistry et al., 2009). Furthermore, certain derivatives have been explored for their anticancer activities, with some showing selective cytotoxicity against cancer cell lines, highlighting their promise as anticancer therapeutics (Evren et al., 2019).

Material Science and Other Applications

In the realm of material science, the photovoltaic efficiency and ligand-protein interactions of benzothiazolinone acetamide analogs have been investigated. These studies suggest that certain acetamide derivatives exhibit good light harvesting efficiency and could be used as photosensitizers in dye-sensitized solar cells (DSSCs), indicating their potential in renewable energy technologies (Mary et al., 2020).